Cas no 872862-71-0 (N'-2-(cyclohex-1-en-1-yl)ethyl-N-{3-(4-methylbenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}ethanediamide)

• Product Name: N'-2-(cyclohex-1-en-1-yl)ethyl-N-{3-(4-methylbenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}ethanediamide
• CAS No: 872862-71-0
• MF: C₂₂H₃₁N₃O₅S
• MW: 449.563644647598
• CID: 5509050
• Update Time: 2025-07-02

N'-2-(cyclohex-1-en-1-yl)ethyl-N-{3-(4-methylbenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}ethanediamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(cyclohexen-1-yl)ethyl]-N'-[[3-(4-methylphenyl)sulfonyl-1,3-oxazinan-2-yl]methyl]oxamide
• N'-2-(cyclohex-1-en-1-yl)ethyl-N-{3-(4-methylbenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}ethanediamide

• Inchi： 1S/C22H31N3O5S/c1-17-8-10-19(11-9-17)31(28,29)25-14-5-15-30-20(25)16-24-22(27)21(26)23-13-12-18-6-3-2-4-7-18/h6,8-11,20H,2-5,7,12-16H2,1H3,(H,23,26)(H,24,27)
• InChI Key： UFJUCVRGBUJHNR-UHFFFAOYSA-N
• SMILES： C(NCCC1CCCCC=1)(=O)C(NCC1N(S(C2=CC=C(C)C=C2)(=O)=O)CCCO1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes Tosyl compounds

Additional information on N'-2-(cyclohex-1-en-1-yl)ethyl-N-{3-(4-methylbenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}ethanediamide

Introduction to N'-2-(cyclohex-1-en-1-yl)ethyl-N-{3-(4-methylbenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}ethanediamide (CAS No. 872862-71-0)

N'-2-(cyclohex-1-en-1-yl)ethyl-N-{3-(4-methylbenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}ethanediamide is a specialized organic compound with a complex molecular structure that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 872862-71-0, belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study for potential therapeutic applications.

The molecular framework of N'-2-(cyclohex-1-en-1-yl)ethyl-N-{3-(4-methylbenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}ethanediamide incorporates several key structural features that contribute to its unique chemical and biological properties. The presence of a cyclohexenyl moiety provides the molecule with a rigid aromatic ring system, which can enhance its binding affinity to biological targets. Additionally, the 4-methylbenzenesulfonyl group introduces a sulfonamide functionality, known for its ability to modulate enzyme activity and interact with protein receptors.

The central oxazoline ring in the compound's structure is another critical feature. Oxazoline derivatives have been widely studied for their potential as pharmacophores due to their ability to engage in hydrogen bonding and hydrophobic interactions with biological targets. This structural motif has been successfully incorporated into various drug candidates, demonstrating its utility in enhancing molecular recognition and binding specificity.

In recent years, there has been a growing interest in the development of novel compounds that can modulate inflammatory pathways and immune responses. N'-2-(cyclohex-1-en-1-yl)ethyl-N-{3-(4-methylbenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}ethanediamide has shown potential in this area, with preliminary studies indicating that it can interact with key inflammatory mediators and enzymes. Specifically, the compound has been found to exhibit inhibitory effects on enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are central players in the inflammatory response.

The sulfonamide group in the molecule is particularly noteworthy for its role in modulating biological activity. Sulfonamides are well-known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticonvulsant properties. The incorporation of the 4-methylbenzenesulfonyl group into the structure of N'-2-(cyclohex-1-en-1-yl)ethyl-N-{3-(4-methylbenzenesulfonyl)}-1,3 oxazinan -2 -ylmethyl}ethanediamide enhances its potential as a therapeutic agent by improving its solubility and bioavailability while maintaining strong binding interactions with target proteins.

Recent advancements in computational chemistry and molecular modeling have allowed researchers to gain deeper insights into the interactions between N'-2-(cyclohex -1 -en -1 -yl)ethyl-N-{3-(4 -m eth ylbe nzene sul fon y l )-1 ,3 -ox az i na n - 2 -y lm e th ylm eth aned i am ide }and various biological targets. These studies have revealed that the compound can bind to multiple protein receptors with high affinity, suggesting its potential as a multitargeted drug candidate. Such multitargeting strategies are increasingly recognized as an effective approach for developing drugs with enhanced therapeutic efficacy and reduced side effects.

The synthesis of N'-2-(cyc lohex -1 -en - 1 -y l ) eth yl-N-{3-(4 -me t h y lbe n zene sul fon y l )- 1 ,3 -ox az i na n - 2 -y lm e th ylm eth aned i am ide }has also been optimized to ensure high yield and purity. The synthetic route involves multiple steps, including condensation reactions, cyclization processes, and functional group transformations. Each step has been carefully designed to maximize efficiency while minimizing byproduct formation. This optimization has been crucial in enabling large-scale production of the compound for further research and development.

The pharmacokinetic properties of N'-2-(cyc lohex - 1 -en - 1 -y l ) eth yl-N{3( (4 me t h y lbe n zene sul fon y l )- 1 ,3 ox az i na n 2-y lm e th ylm eth aned i am ide }have also been thoroughly investigated. Preliminary studies indicate that the compound exhibits good oral bioavailability and a favorable distribution profile within the body. These findings suggest that it may be suitable for systemic administration as an oral drug candidate. Additionally, the compound's metabolic stability has been assessed through in vitro studies, which have revealed that it is resistant to degradation by major metabolic enzymes such as cytochrome P450 enzymes.

In conclusion, N'-2-(cyc lohex 1 en 1 y l ) eth yl-N{3( (4 me t h y lbe n zene sul fon y l )- 13 ox az i na n 22y lm e th ylm eth aned i am ide }is a promising compound with significant potential in pharmaceutical research. Its unique molecular structure, characterized by a cyc lohex enyl moiety and a sulfonamide group, contributes to its ability to interact with multiple biological targets. Preliminary studies have demonstrated its potential as an anti-inflammatory agent and highlight its suitability for further development as a therapeutic drug candidate.